Cas no 1809-21-8 (Phosphonic acid,dipropyl ester)

Phosphonic acid,dipropyl ester Properties

Names and Identifiers

• Phosphonic acid,dipropyl ester
• DIPROPYL PHOSPHITE
• di-n-Propylphosphite
• di-n-propylphosphonate
• dipropyl hydrogen phosphite
• dipropyl phosphonate
• phosphonic acid dipropyl ester
• phosphonicaciddipropylester
• DIPROPYLPHOSPHITE,97%
• +Expand

• MDL： MFCD00009367
• InChIKey： PVBGKAMVCZUNFQ-UHFFFAOYSA-N
• Inchi： 1S/C6H15O3P/c1-3-5-8-10(7)9-6-4-2/h10H,3-6H2,1-2H3
• SMILES： P(=O)(OCCC)OCCC

Computed Properties

• Exact Mass: 166.07600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 165.068056
• Heavy Atom Count: 10
• Complexity: 85
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 35.5

Experimental Properties

• LogP: 2.22930
• PSA: 59.00000
• Refractive Index: n20/D 1.417(lit.)
• Boiling Point: 203℃
• Melting Point: 59.5 °C
• Flash Point: 96 °C
• Density: 1.018 g/mL at 25 °C(lit.)

Phosphonic acid,dipropyl ester Security Information

• Safety Instruction： S26; S27; S28; S36/37/39; S45
• Risk Phrases：R34
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3265 8/PG 2
• Risk Phrases： 34

Phosphonic acid,dipropyl ester Customs Data

• HS CODE：2920901900
• Customs Data：

  China Customs Code:

  2920901900

  Overview:

  2920901900 Phosphite ester.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2920901900 VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%